6-fluoro-3-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)-1-propylquinolin-4(1H)-one

• IUPAC Name: 6-fluoro-3-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4-one
• InChI: InChI=1S/C21H18FN3O2S/c1-3-10-25-12-17(19(26)16-11-14(22)6-9-18(16)25)21-23-20(24-27-21)13-4-7-15(28-2)8-5-13/h4-9,11-12H,3,10H2,1-2H3
• InChI Key: RZUOKCOOQYXCND-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)C2=C1C=CC(=C2)F)C3=NC(=NO3)C4=CC=C(C=C4)SC
• Molecular Formula: C21H18FN3O2S
• Molecular Weight: 395.5 g/mol

Description

The compound “6-fluoro-3-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)-1-propylquinolin-4(1H)-one” is a complex organic molecule. It contains several functional groups and rings, including a quinolinone, an oxadiazole, and a phenyl ring. These structural features suggest that it might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the conjugated system of the quinolinone and oxadiazole rings. The presence of the fluorine atom could introduce some polarity to the molecule.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. For example, the methylthio group could potentially be oxidized to a sulfoxide or sulfone.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Scientific Research Applications

• . . Its rigid molecular structure and strong electron-withdrawing group (CN) at the three-position make it distinct from conventionally reported aminopyrazole compounds.

Crystallography

Understanding the crystal structure of related compounds provides insights into their reactivity and properties:

• . Such studies aid in elucidating molecular conformations and intermolecular interactions.

Conclusion

Liu, C., Chen, Y., Sun, Y., & Wu, F. (2013). Crystal structure and mechanistic investigation of the reaction of 5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carbonitrile with unsaturated carbonyl compounds. Research on Chemical Intermediates, 39(8), 2087–2093. Link

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to investigate its biological activity given the presence of the oxadiazole and quinolinone rings, which are found in many biologically active compounds.